Cas no 2680868-43-1 (4-Acetamido-2,2,6,6-tetramethyloxane-4-carboxylic acid)

• Product Name: 4-Acetamido-2,2,6,6-tetramethyloxane-4-carboxylic acid
• CAS No: 2680868-43-1
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 5914275
• PubChem ID: 165917199
• Update Time: 2025-08-05

4-Acetamido-2,2,6,6-tetramethyloxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-acetamido-2,2,6,6-tetramethyloxane-4-carboxylic acid
• 2680868-43-1
• EN300-28277682
• 4-Acetamido-2,2,6,6-tetramethyloxane-4-carboxylic acid

• Inchi： 1S/C12H21NO4/c1-8(14)13-12(9(15)16)6-10(2,3)17-11(4,5)7-12/h6-7H2,1-5H3,(H,13,14)(H,15,16)
• InChI Key： DJJWAPVFQLWONS-UHFFFAOYSA-N
• SMILES： O1C(C)(C)CC(C(=O)O)(CC1(C)C)NC(C)=O

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-Acetamido-2,2,6,6-tetramethyloxane-4-carboxylic acid

Introduction to 4-Acetamido-2,2,6,6-tetramethyloxane-4-carboxylic acid (CAS No. 2680868-43-1)

4-Acetamido-2,2,6,6-tetramethyloxane-4-carboxylic acid (CAS No. 2680868-43-1) is a novel compound that has garnered significant attention in the fields of chemistry and pharmaceutical research due to its unique structural properties and potential applications. This compound belongs to the class of oxane derivatives and is characterized by its acetamido and carboxylic acid functional groups, which confer it with a range of chemical and biological activities.

The molecular structure of 4-Acetamido-2,2,6,6-tetramethyloxane-4-carboxylic acid is particularly noteworthy. The tetramethyl substitution on the oxane ring provides enhanced stability and resistance to degradation, making it a promising candidate for various chemical and pharmaceutical applications. The acetamido group imparts additional reactivity and functional versatility, while the carboxylic acid group facilitates solubility and conjugation with other molecules.

Recent studies have explored the potential of 4-Acetamido-2,2,6,6-tetramethyloxane-4-carboxylic acid in drug delivery systems. Its unique combination of functional groups allows it to serve as a versatile platform for the development of prodrugs and drug carriers. For instance, the carboxylic acid group can be conjugated with therapeutic agents to improve their pharmacokinetic properties, such as solubility and bioavailability. Additionally, the acetamido group can be modified to enhance the stability and targeting capabilities of the compound.

In the realm of medicinal chemistry, 4-Acetamido-2,2,6,6-tetramethyloxane-4-carboxylic acid has shown promise in the development of novel anti-inflammatory agents. Research has demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response pathway. This makes it a valuable candidate for the treatment of inflammatory diseases such as arthritis and asthma.

Beyond its medicinal applications, 4-Acetamido-2,2,6,6-tetramethyloxane-4-carboxylic acid has also been investigated for its potential use in materials science. Its stable oxane ring structure and functional groups make it suitable for the synthesis of advanced polymers and coatings. These materials can be tailored for specific applications in areas such as electronics, biocompatible materials, and environmental remediation.

The synthesis of 4-Acetamido-2,2,6,6-tetramethyloxane-4-carboxylic acid involves a series of well-defined chemical reactions that ensure high purity and yield. The process typically begins with the formation of the tetramethyl-substituted oxane ring followed by the introduction of the acetamido and carboxylic acid groups through selective functionalization steps. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to characterize the final product and confirm its identity.

In conclusion, 4-Acetamido-2,2,6,6-tetramethyloxane-4-carboxylic acid (CAS No. 2680868-43-1) is a multifaceted compound with a wide range of potential applications in chemistry and pharmaceutical research. Its unique structural features and functional groups make it an attractive candidate for drug delivery systems, anti-inflammatory agents, and advanced materials. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in both academic and industrial settings.